N1-(3-chloro-4-methylphenyl)-N2-((1-nicotinoylpiperidin-4-yl)methyl)oxalamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N1-(3-chloro-4-methylphenyl)-N2-((1-nicotinoylpiperidin-4-yl)methyl)oxalamide, also known as CMPO, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. CMPO is a chelating agent that has been extensively studied for its ability to selectively extract actinides and lanthanides from aqueous solutions.
Scientific Research Applications
Synthesis and Chemical Properties
N1-(3-chloro-4-methylphenyl)-N2-((1-nicotinoylpiperidin-4-yl)methyl)oxalamide, as part of a broader class of chemical compounds, has been explored for various applications in scientific research, including synthesis and chemical property analysis. For instance, a novel synthetic approach for N1-(2-carboxyaryl)-N2-(aryl or H)oxalamides, showcasing the compound's role in the development of new synthetic methodologies, has been documented. This method is noted for its operational simplicity and high yield, indicating the compound's utility in producing anthranilic acid derivatives and oxalamides (Mamedov et al., 2016).
Antimicrobial and Insecticidal Activities
Research on derivatives of similar molecular structures, such as nicotinic acid derivatives containing 1,3,4-oxadiazole rings, has revealed significant antimicrobial and insecticidal activities. These compounds, through their structure-activity relationship analysis, have shown promising bioactive properties against various pathogens and pests, highlighting the potential of N1-(3-chloro-4-methylphenyl)-N2-((1-nicotinoylpiperidin-4-yl)methyl)oxalamide analogs in contributing to new antimicrobial and pest control agents (Qi et al., 2014).
Pharmacological Research
While direct studies on N1-(3-chloro-4-methylphenyl)-N2-((1-nicotinoylpiperidin-4-yl)methyl)oxalamide in pharmacological applications are limited, research on closely related compounds, such as nicotinamide derivatives, provides insights into the potential pharmacological applications. For instance, studies have investigated the corrosion inhibition effect and adsorption behavior of nicotinamide derivatives on mild steel in hydrochloric acid solution, suggesting applications in material science and industrial processes. This demonstrates the compound's relevance in areas beyond direct biological effects, touching on its chemical interaction capabilities and potential in corrosion protection (Chakravarthy et al., 2014).
properties
IUPAC Name |
N'-(3-chloro-4-methylphenyl)-N-[[1-(pyridine-3-carbonyl)piperidin-4-yl]methyl]oxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H23ClN4O3/c1-14-4-5-17(11-18(14)22)25-20(28)19(27)24-12-15-6-9-26(10-7-15)21(29)16-3-2-8-23-13-16/h2-5,8,11,13,15H,6-7,9-10,12H2,1H3,(H,24,27)(H,25,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VYXBAHKEVTUSCW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)NC(=O)C(=O)NCC2CCN(CC2)C(=O)C3=CN=CC=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H23ClN4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
414.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N1-(3-chloro-4-methylphenyl)-N2-((1-nicotinoylpiperidin-4-yl)methyl)oxalamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.